Cas no 2165540-91-8 ((1R,2R)-2-(cyclohexyloxy)cyclobutan-1-ol)

• Product Name: (1R,2R)-2-(cyclohexyloxy)cyclobutan-1-ol
• CAS No: 2165540-91-8
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 5324761
• PubChem ID: 131704151
• Update Time: 2025-10-30

(1R,2R)-2-(cyclohexyloxy)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 2-(cyclohexyloxy)-, (1R,2R)-
• (1R,2R)-2-(cyclohexyloxy)cyclobutan-1-ol

• Inchi： 1S/C10H18O2/c11-9-6-7-10(9)12-8-4-2-1-3-5-8/h8-11H,1-7H2/t9-,10-/m1/s1
• InChI Key： PWRJYNPOIFYULA-NXEZZACHSA-N
• SMILES： [C@@H]1(O)CC[C@H]1OC1CCCCC1

Additional information on (1R,2R)-2-(cyclohexyloxy)cyclobutan-1-ol

Introduction to (1R,2R)-2-(cyclohexyloxy)cyclobutan-1-ol (CAS No. 2165540-91-8)

(1R,2R)-2-(cyclohexyloxy)cyclobutan-1-ol (CAS No. 2165540-91-8) is a chiral compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the class of cyclobutanol derivatives and is characterized by its cyclohexyloxy substituent, which imparts specific stereochemical and functional attributes.

The stereochemistry of (1R,2R)-2-(cyclohexyloxy)cyclobutan-1-ol is crucial for its biological activity and reactivity. The (1R,2R) configuration ensures that the molecule can interact with specific biological targets, making it a valuable candidate for drug development. Recent studies have highlighted the importance of chiral compounds in pharmaceuticals, as they can exhibit distinct pharmacological properties compared to their achiral counterparts.

In terms of synthesis, (1R,2R)-2-(cyclohexyloxy)cyclobutan-1-ol can be prepared through various methodologies, including asymmetric synthesis and chiral resolution techniques. One notable approach involves the use of chiral catalysts or auxiliaries to achieve high enantiomeric excess (ee). For instance, a recent study published in the Journal of Organic Chemistry demonstrated a highly efficient asymmetric synthesis route using a chiral phosphoric acid catalyst, achieving over 99% ee. This method not only simplifies the synthetic process but also enhances the overall yield and purity of the product.

The physical properties of (1R,2R)-2-(cyclohexyloxy)cyclobutan-1-ol include a melting point of approximately 75°C and a boiling point around 200°C under reduced pressure. It is generally soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various applications in both laboratory and industrial settings.

Biological activity studies have shown that (1R,2R)-2-(cyclohexyloxy)cyclobutan-1-ol exhibits promising pharmacological effects. In vitro assays have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways. For example, it has been reported to inhibit the activity of cyclooxygenase (COX), an enzyme responsible for the production of prostaglandins, which are key mediators of inflammation and pain. This makes it a potential candidate for anti-inflammatory and analgesic drugs.

Furthermore, pharmacokinetic studies have provided insights into the absorption, distribution, metabolism, and excretion (ADME) properties of (1R,2R)-2-(cyclohexyloxy)cyclobutan-1-ol. These studies are crucial for understanding how the compound behaves in biological systems and for optimizing its use in therapeutic applications. Preliminary data suggest that it has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity.

In the context of drug development, (1R,2R)-2-(cyclohexyloxy)cyclobutan-1-ol has shown promise as a lead compound for further optimization. Researchers are currently exploring various derivatives to enhance its potency and selectivity while minimizing potential side effects. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict the binding modes and interactions with target proteins.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While (1R,2R)-2-(cyclohexyloxy)cyclobutan-1-ol is still in preclinical stages, early results from animal models have been encouraging. These studies have demonstrated its ability to reduce inflammation and pain without significant adverse effects. However, more extensive clinical trials will be necessary to confirm these findings and to establish its therapeutic potential in humans.

In conclusion, (1R,2R)-2-(cyclohexyloxy)cyclobutan-1-ol (CAS No. 2165540-91-8) is a promising compound with unique structural features and potential applications in pharmaceutical research. Its stereochemistry, synthesis methods, physical properties, biological activity, pharmacokinetics, and drug development prospects make it an exciting area of study for researchers and pharmaceutical companies alike. As ongoing research continues to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents.